5-Oxo-2(5H)-isoxazolepropanenitrile
Overview
Description
5-oxo-2(5H)-Isoxazolepropanenitrile, also known as 2-(2-cyanoethyl)-3-isoxazolin-5-one or 4-methoxylonchocarpin, belongs to the class of organic compounds known as isoxazoles. These are heterocyclic organic compounds containing an isoxazole moiety, with a structure characterized by a five-member aromatic ring with one oxygen atom and one nitrogen atom at ring positions 1 and 2, respectively. 5-oxo-2(5H)-Isoxazolepropanenitrile is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 5-oxo-2(5H)-isoxazolepropanenitrile is primarily located in the cytoplasm. Outside of the human body, 5-oxo-2(5H)-isoxazolepropanenitrile can be found in common pea and pulses. This makes 5-oxo-2(5H)-isoxazolepropanenitrile a potential biomarker for the consumption of these food products.
Scientific Research Applications
Synthesis and Reactivity
5-Oxo-2(5H)-isoxazolepropanenitrile and its derivatives, especially isoxazoles, are significant in the field of organic synthesis. The one-pot synthesis methods of isoxazole derivatives, such as 5-hydroxy-5-(polyfluoroalkyl)isoxazol-4(5H)-one oximes, highlight the compound's role in facilitating streamlined synthetic procedures (Palysaeva et al., 2018). Further, isoxazole derivatives are integral in synthesizing various biologically active molecules, establishing their relevance in constructing new molecular systems and functional groups (Rai, 2008).
Applications in Medicinal Chemistry
Isoxazole derivatives, closely related to 5-Oxo-2(5H)-isoxazolepropanenitrile, are recognized for their wide range of biological activities. They are known for their applications in medicinal chemistry, including antimicrobial, anticancer, antitumor, antitubercular, analgesic, anti-inflammatory, antidepressant, and anticonvulsant activities (Duc & Dung, 2021). Moreover, certain isoxazole derivatives are identified as strategic building blocks in organic synthesis, used for preparing a variety of densely functionalized molecules, highlighting their versatility and importance in drug development and other areas of chemistry (da Silva et al., 2018).
Applications in Material Chemistry
Organic Materials and Agriculture
In the realm of organic materials, isoxazole derivatives are employed as semiconductors, single-walled nanotubes, liquid crystals, chiral ligands, scaffolds for peptidomimetics, dyes, and high-temperature lubricants. Their utilization in agriculture as herbicides and insecticides also underscores the compound's versatility and applicability in various sectors (Duc & Dung, 2021).
properties
CAS RN |
51580-99-5 |
|---|---|
Product Name |
5-Oxo-2(5H)-isoxazolepropanenitrile |
Molecular Formula |
C6H6N2O2 |
Molecular Weight |
138.12 g/mol |
IUPAC Name |
3-(5-oxo-1,2-oxazol-2-yl)propanenitrile |
InChI |
InChI=1S/C6H6N2O2/c7-3-1-4-8-5-2-6(9)10-8/h2,5H,1,4H2 |
InChI Key |
DNSSEQBYSHSUGR-UHFFFAOYSA-N |
SMILES |
C1=CN(OC1=O)CCC#N |
Canonical SMILES |
C1=CN(OC1=O)CCC#N |
Other CAS RN |
51580-99-5 |
synonyms |
2-(2-cyanoethyl)isoxazolin-5-one |
Origin of Product |
United States |
Retrosynthesis Analysis
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